Cas no 1519154-92-7 (1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,3-triazol-4-amine
• CAS No: 1519154-92-7
• MF: C₆H₈N₆O
• MW: 180.167319297791
• MDL: MFCD21947782
• CID: 5603399
• PubChem ID: 79542982
• Update Time: 2025-10-28

1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1519154-92-7
• AKOS018098825
• EN300-1114605
• 1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-1,2,3-triazol-4-amine
• 1H-1,2,3-Triazol-4-amine, 1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-
• 1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,3-triazol-4-amine

• MDL： MFCD21947782
• Inchi： 1S/C6H8N6O/c1-4-5(10-13-9-4)2-12-3-6(7)8-11-12/h3H,2,7H2,1H3
• InChI Key： MTIUVRKPRRSQED-UHFFFAOYSA-N
• SMILES： O1N=C(C)C(CN2C=C(N)N=N2)=N1

Computed Properties

• Exact Mass: 180.07595890g/mol
• Monoisotopic Mass: 180.07595890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• Density: 1.72±0.1 g/cm3(Predicted)
• Boiling Point: 440.9±55.0 °C(Predicted)
• pka: 1.56±0.11(Predicted)

Additional information on 1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,3-triazol-4-amine

Comprehensive Overview of 1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 1519154-92-7): Properties, Applications, and Research Insights

The compound 1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 1519154-92-7) is a heterocyclic organic molecule featuring a unique fusion of 1,2,5-oxadiazole and 1,2,3-triazole rings. This structural motif has garnered significant attention in medicinal chemistry and material science due to its potential bioactivity and versatility. The presence of both oxadiazole and triazole moieties in a single scaffold enhances its interaction with biological targets, making it a promising candidate for drug discovery and agrochemical applications.

Recent studies highlight the growing interest in 1,2,3-triazole-4-amine derivatives, particularly those linked to 4-methyl-1,2,5-oxadiazole, as they exhibit notable pharmacological properties. Researchers are exploring their roles as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The CAS 1519154-92-7 compound's synthetic accessibility via click chemistry further boosts its appeal, aligning with the demand for modular and scalable chemical platforms in high-throughput screening.

From a structural perspective, the 1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl side chain introduces steric and electronic effects that modulate the compound's reactivity. Computational studies suggest that this derivative may exhibit improved metabolic stability compared to simpler triazole amines, addressing a common challenge in drug development. Its logP and hydrogen-bonding capacity also make it a viable candidate for optimizing pharmacokinetic profiles in lead optimization campaigns.

In material science, the 1519154-92-7 compound's rigid heterocyclic core is being investigated for its potential in designing organic semiconductors and luminescent materials. The oxadiazole-triazole hybrid structure could contribute to electron transport properties, a hot topic in the development of next-generation OLEDs and photovoltaic devices. This dual applicability underscores its interdisciplinary relevance.

Frequently searched questions related to this compound include: "What are the synthetic routes for 1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,3-triazol-4-amine?" and "How does CAS 1519154-92-7 compare to other triazole-amine derivatives in drug discovery?" These queries reflect the community's focus on practical synthesis and comparative efficacy—key considerations for industrial and academic researchers alike.

Ongoing research trends emphasize the need for sustainable synthesis of such heterocycles, with particular interest in catalytic methods minimizing hazardous byproducts. The 1519154-92-7 compound's compatibility with green chemistry principles positions it favorably in this context. Additionally, its potential as a bioisostere for carboxylic acids or amides is being explored, offering new avenues for molecular design in fragment-based drug discovery.

In summary, 1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,3-triazol-4-amine represents a compelling case study in the convergence of synthetic accessibility, structural novelty, and multifunctional applications. Its CAS registry number 1519154-92-7 serves as a gateway to a expanding body of research that bridges gaps between traditional heterocyclic chemistry and cutting-edge interdisciplinary innovations.